Cas no 895264-07-0 (methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate)

• Product name: methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate
• CAS No: 895264-07-0
• MF: C₂₁H₂₀N₂O₅S₂
• MW: 444.523902893066
• CID: 5440285
• PubChem ID: 18591462

methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[2-[(2-methylphenyl)amino]-2-oxoethyl]phenylamino]sulfonyl]-2-thiophenecarboxylate
• AKOS002029525
• F3166-0157
• methyl 3-[[2-(2-methylanilino)-2-oxoethyl]-phenylsulfamoyl]thiophene-2-carboxylate
• 895264-07-0
• methyl 3-(N-(2-oxo-2-(o-tolylamino)ethyl)-N-phenylsulfamoyl)thiophene-2-carboxylate
• methyl 3-({[(2-methylphenyl)carbamoyl]methyl}(phenyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-[{2-[(2-methylphenyl)amino]-2-oxoethyl}(phenyl)sulfamoyl]thiophene-2-carboxylate
• STL095601
• methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C21H20N2O5S2/c1-15-8-6-7-11-17(15)22-19(24)14-23(16-9-4-3-5-10-16)30(26,27)18-12-13-29-20(18)21(25)28-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key： LJQRQCLDOCTTKL-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N(C1C=CC=CC=1)CC(NC1C=CC=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 444.08136409g/mol
• Monoisotopic Mass: 444.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate

Methyl 3-({(2-Methylphenyl)carbamoylmethyl}(Phenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 895264-07-0): An Overview

Methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 895264-07-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiophene family and features a unique combination of functional groups, including a sulfamoyl moiety and a carbamoyl group. The structural complexity of this compound makes it an intriguing candidate for various biological and pharmacological studies.

The molecular structure of methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate consists of a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. The thiophene ring is substituted at the 3-position with a sulfamoyl group, which itself is further substituted with a phenyl and a carbamoylmethyl group. The carbamoylmethyl group is attached to a 2-methylphenyl (o-tolyl) moiety. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

Recent research studies have highlighted the potential of methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate in various therapeutic applications. One notable area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate has been investigated for its antimicrobial properties. Studies have demonstrated that it exhibits significant activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways contributes to its antimicrobial efficacy.

In the realm of cancer research, methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate has shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound may have potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate have also been studied to assess its suitability for clinical applications. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for therapeutic use.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, methyl 3-({(2-methylphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 895264-07-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating inflammatory diseases, infections, and cancer.